Cas no 1049283-95-5 (N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide)

• Product Name: N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide
• CAS No: 1049283-95-5
• MF: C₂₀H₂₁N₅OS
• MW: 379.478642225266
• CID: 6144387
• PubChem ID: 25817129
• Update Time: 2025-05-20

N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide
• N-benzyl-4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazine-1-carboxamide
• F5072-4103
• VU0633291-1
• 1049283-95-5
• N-benzyl-4-(6-thiophen-2-ylpyridazin-3-yl)piperazine-1-carboxamide
• AKOS024494870

• Inchi： 1S/C20H21N5OS/c26-20(21-15-16-5-2-1-3-6-16)25-12-10-24(11-13-25)19-9-8-17(22-23-19)18-7-4-14-27-18/h1-9,14H,10-13,15H2,(H,21,26)
• InChI Key： BURKSFXSMMULPQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(N=N1)N1CCN(C(NCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 379.14668148g/mol
• Monoisotopic Mass: 379.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.6Ų

Additional information on N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide

Professional Introduction to N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide (CAS No. 1049283-95-5)

N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 1049283-95-5, represents a fusion of heterocyclic scaffolds that are widely recognized for their potential in drug discovery. The presence of a benzyl group, a thiophene ring, and a pyridazine moiety in its structure contributes to its complex chemical behavior and biological activity, making it a subject of extensive research in medicinal chemistry.

The structural framework of N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The benzyl group, for instance, often serves as a lipophilic anchor that enhances the compound's solubility and bioavailability. Meanwhile, the thiophene ring is a common feature in many bioactive molecules, contributing to their ability to modulate various biological pathways. The pyridazine core, on the other hand, is frequently associated with activities such as antiviral and anti-inflammatory effects. These structural components collectively contribute to the compound's multifaceted pharmacological profile.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has emerged as a promising candidate in this context due to its potential interactions with central nervous system receptors. Specifically, its structure suggests that it may interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and movement. Preliminary studies have indicated that derivatives of this compound exhibit properties that could be beneficial in the treatment of conditions such as depression and Parkinson's disease.

The synthesis of N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the thiophene ring into the pyridazine scaffold is particularly critical and often necessitates the use of specialized catalysts or ligands to facilitate the desired transformation. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the ingenuity involved in its preparation.

From a computational chemistry perspective, N-benzyl-4-[6-(thiophen-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into how different parts of the molecule interact with receptors at an atomic level. For instance, computational analyses have revealed that the benzyl group and thiophene ring play pivotal roles in stabilizing interactions with specific amino acid residues on the target protein. Such detailed understanding is crucial for designing analogs with enhanced potency and selectivity.

The pharmacological evaluation of N-benzyl-4-[6-(thiophen-2-y l)pyridazin -3 -y l]pipera z ine -1 -carboxamide has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits significant activity against various enzymes and receptors relevant to neurological disorders. Notably, it has shown inhibitory effects on monoamine oxidase (MAO) enzymes, which are implicated in the pathophysiology of depression. Additionally, animal models have provided evidence that this compound can modulate behaviors associated with mood regulation and cognitive function without causing overt toxicity.

The potential therapeutic applications of N-benzyl -4-[6-(thiophen -2 -y l)pyridazin -3 -y l]pipera z ine -1 -carboxamide extend beyond neurological disorders. Preliminary data suggest that it may also have utility in treating inflammatory conditions by interacting with inflammatory pathways mediated by cytokine receptors. The compound's ability to modulate these pathways could make it a valuable adjunct therapy for chronic inflammatory diseases where current treatments may fall short. Furthermore, its structural features suggest potential applications in oncology as an inhibitor of kinases involved in cancer cell proliferation.

As research continues to evolve, new methodologies are being developed to optimize the pharmacological properties of N-benzyl -4-[6-(thiophen -2 -y l)pyridazin -3 -y l]pipera z ine -1 -carboxamide . Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to refine its molecular framework further. These approaches leverage high-resolution structural data from biological targets to guide modifications that enhance binding affinity and reduce side effects. By integrating these advanced methodologies, scientists aim to develop more effective derivatives that can translate into clinical benefits for patients.

The regulatory landscape for novel pharmaceutical compounds like N-benzyl -4-[6-(thiophen -2 -y l)pyridazin -3 -y l]pipera z ine -1 -carboxamide is stringent but well-established. To advance from preclinical studies to clinical trials requires rigorous evaluation by regulatory agencies such as the U.S. Food and Drug Administration (FDA). This process involves submitting comprehensive data on synthesis, pharmacokinetics, toxicology, and clinical efficacy for review. The journey from discovery to market approval is long and challenging but essential for ensuring patient safety and therapeutic efficacy.

In conclusion, N-benzyl -4-[6-(thiophen -2 -y l)pyridazin -3 -y l]pipera z ine -1 carboxamide (CAS No.1049283-95-5) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising pharmacological properties. Its unique combination of heterocyclic moieties offers potential therapeutic benefits across multiple disease areas, particularly neurological disorders. Ongoing research continues to uncover new insights into its mechanism of action and applications in medicine.